Cas no 436088-38-9 (Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)-)
Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)-
- 5-(1-methylcyclopropyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 5-(1-METHYL-CYCLOPROPYL)-7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- HMS2471O18
- SMR000124866
- CHEMBL1598221
- SR-01000325102
- SR-01000325102-1
- DTXSID80389820
- MLS000067414
- AKOS000557005
- BB 0260158
- 436088-38-9
- (2S)-1-(1,2-DIOXO-3,3-DIMETHYL-PENTYL)-2-PYRROLIDINE-CARBOXYLICACID
- BAS 03183145
-
- MDL: MFCD03043652
- Inchi: 1S/C12H10F3N3O2/c1-11(2-3-11)7-5-8(12(13,14)15)18-9(16-7)4-6(17-18)10(19)20/h4-5H,2-3H2,1H3,(H,19,20)
- InChI Key: UVQZUXPEYVUBAO-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C2(C)CC2)=NC2=CC(C(=O)O)=NN12)(F)F
Computed Properties
- Exact Mass: 285.07300
- Monoisotopic Mass: 285.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.5Ų
Experimental Properties
- PSA: 67.49000
- LogP: 2.49780
Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- Security Information
Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271349-1g |
5-(1-Methylcyclopropyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
436088-38-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM271349-5g |
5-(1-Methylcyclopropyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
436088-38-9 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM271349-5g |
5-(1-Methylcyclopropyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
436088-38-9 | 95+% | 5g |
$662 | 2021-08-18 | |
| Matrix Scientific | 010443-1g |
5-(1-Methyl-cyclopropyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
436088-38-9 | 1g |
$378.00 | 2023-09-06 |
Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- Related Literature
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)-
Comprehensive Overview of Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- (CAS No. 436088-38-9)
The compound Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- (CAS No. 436088-38-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and the trifluoromethyl substituent, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for bioactive molecules.
In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the 1-methylcyclopropyl group further adds to the steric and electronic complexity of this molecule, making it a subject of intense study in medicinal chemistry. This compound is often discussed in the context of small molecule therapeutics and structure-activity relationship (SAR) studies, which are hot topics in the pharmaceutical industry.
The synthesis of Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 436088-38-9 serves as a unique identifier in chemical databases, facilitating its retrieval for researchers. The compound’s solubility, stability, and reactivity are frequently analyzed to optimize its use in various applications, such as catalysis and material science.
From an SEO perspective, users often search for terms like "Pyrazolo[1,5-a]pyrimidine derivatives", "trifluoromethyl compounds in drug discovery", and "CAS 436088-38-9 applications". These queries reflect the growing interest in this compound’s potential. Additionally, discussions around green chemistry and sustainable synthesis methods are relevant, as researchers seek eco-friendly ways to produce such complex molecules.
In summary, Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)- represents a promising candidate for further exploration in both academic and industrial settings. Its structural versatility and functional groups align with current trends in precision medicine and targeted therapy, making it a compound worth watching in the coming years.
436088-38-9 (Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylcyclopropyl)-7-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)